Cas no 128506-29-6 (3'-Azido-3'-deoxythymidine 5'-Monophosphate Sodium Salt)

• Product Name: 3'-Azido-3'-deoxythymidine 5'-Monophosphate Sodium Salt
• CAS No: 128506-29-6
• MF: C₁₀H₁₄N₅O₇P
• MW: 347.221222400665
• CID: 1222750
• PubChem ID: 65374
• Update Time: 2025-06-24

3'-Azido-3'-deoxythymidine 5'-Monophosphate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 5'-Thymidylic acid, 3'-azido-3'-deoxy-, monosodium salt
• 29706-85-2
• SCHEMBL15094301
• NS00070697
• AzddTMP
• 3'-Azido-3'-deoxythymidine 5'phosphate
• ZDVMP
• 3'-azido-3'-deoxythymidine 5'-(dihydrogen phosphate)
• CHEMBL257695
• 97YMU05VPJ
• 3'-Azido-3'-deoxythymidine 5'-Monophosphate Sodium Salt
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl dihydrogen phosphate
• 128506-29-6
• 3'-azido-3'-deoxythymidine-5'-monophosphate
• AZT-MP
• Zdv 5'-monophosphate
• OIFWQOKDSPDILA-XLPZGREQSA-N
• Zidovudine-monophosphate (AZT-MP)
• DTXSID30183855
• AZTMP
• azidothymidine monophosphate
• 3'-azido-3'-deoxythymidine monophosphate
• NSC742230
• Q27272049
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl dihydrogen phosphate
• UNII-97YMU05VPJ
• 3'-Azido-3'-deoxythymidine 5'-phosphate
• AZT-monophosphate
• BDBM50478975
• Zidovudine 5'-monophosphate
• 5'-Thymidylic acid, 3'-azido-3'-deoxy-
• 3'-Azido-2',3'-dideoxythymidine-5'-monophosphate
• AZT 5'-MONOPHOSPHATE
• 3'-Azido-2',3'-deoxythymidine 5'-monophosphate
• DB03666
• Zidovudine monophosphate

• Inchi： 1S/C10H14N5O7P/c1-5-3-15(10(17)12-9(5)16)8-2-6(13-14-11)7(22-8)4-21-23(18,19)20/h3,6-8H,2,4H2,1H3,(H,12,16,17)(H2,18,19,20)/t6-,7+,8+/m0/s1
• InChI Key： OIFWQOKDSPDILA-XLPZGREQSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 57.9587
• Monoisotopic Mass: 347.06308480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 3'-Azido-3'-deoxythymidine 5'-Monophosphate Sodium Salt

Comprehensive Overview of 3'-Azido-3'-deoxythymidine 5'-Monophosphate Sodium Salt (CAS No. 128506-29-6)

3'-Azido-3'-deoxythymidine 5'-Monophosphate Sodium Salt (CAS No. 128506-29-6) is a nucleotide analog with significant relevance in biochemical and pharmaceutical research. This compound, often abbreviated as AZT-MP Na Salt, is derived from 3'-Azido-3'-deoxythymidine (AZT), a well-known antiretroviral agent. The sodium salt form enhances its solubility, making it particularly useful in in vitro and in vivo studies. Researchers frequently employ this compound to investigate nucleotide metabolism, DNA synthesis inhibition, and antiviral mechanisms.

The growing interest in nucleotide analogs like 3'-Azido-3'-deoxythymidine 5'-Monophosphate Sodium Salt stems from their potential applications in antiviral therapy and cancer research. With the rise of RNA viruses and the need for novel therapeutic agents, this compound has garnered attention for its ability to interfere with viral replication. Additionally, its role in DNA chain termination makes it a valuable tool for studying genomic stability and mutagenesis.

From a chemical structure perspective, 3'-Azido-3'-deoxythymidine 5'-Monophosphate Sodium Salt features an azido group at the 3' position, which is critical for its biological activity. The 5'-monophosphate moiety further differentiates it from its parent compound, AZT, by enabling direct incorporation into nucleotide pools. This modification is particularly advantageous in enzyme kinetics studies, where researchers analyze its interaction with DNA polymerases and kinases.

In recent years, the scientific community has explored the synergistic effects of 3'-Azido-3'-deoxythymidine 5'-Monophosphate Sodium Salt with other antiviral compounds. For instance, combining it with protease inhibitors or RNA-dependent RNA polymerase inhibitors has shown promise in enhancing therapeutic efficacy. Such studies align with the broader trend of combination therapy, which aims to overcome drug resistance and improve patient outcomes.

The pharmacokinetic properties of 3'-Azido-3'-deoxythymidine 5'-Monophosphate Sodium Salt are another area of active research. Its bioavailability and metabolic stability are influenced by the sodium salt formulation, which facilitates better absorption in cell-based assays. Researchers are also investigating its toxicity profile to ensure its suitability for long-term studies. These efforts are crucial for translating preclinical findings into clinical applications.

Beyond its antiviral potential, 3'-Azido-3'-deoxythymidine 5'-Monophosphate Sodium Salt has found utility in molecular biology and genetic engineering. For example, it serves as a substrate for DNA sequencing and PCR-based techniques, where its incorporation can help elucidate nucleotide selectivity. Moreover, its role in fluorescence labeling and probe design underscores its versatility in diagnostic applications.

The synthetic pathways for producing 3'-Azido-3'-deoxythymidine 5'-Monophosphate Sodium Salt have also evolved, with advancements in solid-phase synthesis and enzymatic phosphorylation. These methods improve yield and purity, addressing the demand for high-quality reagents in drug discovery. As the field of precision medicine grows, the need for reliable nucleotide analogs like this compound will only increase.

In summary, 3'-Azido-3'-deoxythymidine 5'-Monophosphate Sodium Salt (CAS No. 128506-29-6) is a multifaceted compound with applications spanning antiviral research, cancer biology, and molecular diagnostics. Its unique chemical properties and biological activity make it indispensable for scientists exploring nucleotide metabolism and therapeutic innovation. As research continues to uncover its potential, this compound will remain a cornerstone of biomedical science.